Cas no 1397202-77-5 (3-(Diphenylamino)dibenzog,pchrysene)

• Product Name: 3-(Diphenylamino)dibenzog,pchrysene
• CAS No: 1397202-77-5
• Molecular Formula: C₃₈H₂₅N
• Molecular Weight: 495.6118
• MDL: MFCD11042679
• CID: 3042153
• PubChem ID: 87560585

3-(Diphenylamino)dibenzog,pchrysene Properties

Names and Identifiers

• 3-(Diphenylamino)dibenzo[g,p]chrysene
• 3-DPADBC
• D3739
• MFCD11042679
• 1397202-77-5
• SCHEMBL9889160
• AKOS025244090
• D90217
• N,N-diphenylhexacyclo[12.12.0.02,7.08,13.015,20.021,26]hexacosa-1(14),2(7),3,5,8,10,12,15,17,19,21,23,25-tridecaen-5-amine
• N,N-diphenylhexacyclo[12.12.0.0(2),?.0?,(1)(3).0(1)?,(2)?.0(2)(1),(2)?]hexacosa-1(14),2(7),3,5,8(13),9,11,15(20),16,18,21(26),22,24-tridecaen-5-amine

• MDL： MFCD11042679
• InChIKey： UNHRFJSSMJBBLW-UHFFFAOYSA-N
• Inchi： 1S/C38H25N/c1-3-13-26(14-4-1)39(27-15-5-2-6-16-27)28-23-24-35-36(25-28)31-19-9-12-22-34(31)37-32-20-10-7-17-29(32)30-18-8-11-21-33(30)38(35)37/h1-25H
• SMILES： N(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C2=C(C=1[H])C1=C([H])C([H])=C([H])C([H])=C1C1C3=C([H])C([H])=C([H])C([H])=C3C3=C([H])C([H])=C([H])C([H])=C3C=12

Computed Properties

• Exact Mass: 495.198699802g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 495.198699802g/mol
• Heavy Atom Count: 39
• Complexity: 790
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11.4
• Topological Polar Surface Area: 3.2

Experimental Properties

• Melting Point: 230.0 to 237.0 deg-C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Triphenylenes